Cas no 1643537-45-4 (5-Bromo-4-methylthiazole-d4)

• Product Name: 5-Bromo-4-methylthiazole-d4
• CAS No: 1643537-45-4
• MF: C₄H₄BrNS
• MW: 182.074905395508
• CID: 6810979
• PubChem ID: 133553782
• Update Time: 2025-03-06

5-Bromo-4-methylthiazole-d4 Chemical and Physical Properties

Names and Identifiers

• 1643537-45-4
• 5-Bromo-4-methylthiazole-d4
• CS-19674

• Inchi： 1S/C4H4BrNS/c1-3-4(5)7-2-6-3/h2H,1H3/i1D3,2D
• InChI Key： IIMLZWMRQNCPTM-MZCSYVLQSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])N=C([2H])S1

Computed Properties

• Exact Mass: 180.94989Da
• Monoisotopic Mass: 180.94989Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų